Cas no 1266322-58-0 (7-Bromoquinolin-3-amine)

7-Bromoquinolin-3-amine is a brominated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive bromine substituent at the 7-position and an amine group at the 3-position, enabling versatile functionalization for the development of complex heterocyclic compounds. This compound serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various therapeutic areas. The presence of both bromine and amine groups allows for selective cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, enhancing its applicability in constructing diverse molecular scaffolds. High purity and stability further ensure reliable performance in synthetic applications.

7-Bromoquinolin-3-amine structure

Product Name:7-Bromoquinolin-3-amine

CAS No:1266322-58-0

MF:C₉H₇BrN₂

MW:223.069280862808

MDL:MFCD20258866

CID:1016089

PubChem ID:52554379

Update Time:2025-06-06

7-Bromoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

- 7-Bromoquinolin-3-amine
- AK122789
- 3-Quinolinamine, 7-bromo-
- CCHYPYCCQBLGLJ-UHFFFAOYSA-N
- 5261AA
- FCH3047527
- ST2412527
- AB0047482
- AX8246967
- 618B653
- SY103423
- EN300-173437
- MFCD20258866
- DTXSID90680491
- 3-Amino-7-bromoquinoline
- SB71491
- 1266322-58-0
- AS-41412
- AMY26397
- SCHEMBL4539841
- AKOS016012055
- CS-W006885
- DB-100662
- MDL： MFCD20258866
- Inchi： 1S/C9H7BrN2/c10-7-2-1-6-3-8(11)5-12-9(6)4-7/h1-5H,11H2
- InChI Key： CCHYPYCCQBLGLJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=CC(=CN=C2C=1)N

Computed Properties

Exact Mass: 221.97926g/mol
Monoisotopic Mass: 221.97926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 368.7±22.0 °C at 760 mmHg
Flash Point: 176.8±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Bromoquinolin-3-amine Security Information

Signal Word：Warning
Hazard Statement： H315
Warning Statement： P280
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD246967)

7-Bromoquinolin-3-amine Pricemore >>

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